Cas no 476672-07-8 ((2Z)-3-(4-ethylphenyl)-2-4-(4-ethylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile)

• Product Name: (2Z)-3-(4-ethylphenyl)-2-4-(4-ethylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• CAS No: 476672-07-8
• MF: C₂₂H₂₀N₂S
• MW: 344.472603797913
• CID: 6505482
• Update Time: 2025-05-18

(2Z)-3-(4-ethylphenyl)-2-4-(4-ethylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(4-ethylphenyl)-2-4-(4-ethylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• 2-Thiazoleacetonitrile, 4-(4-ethylphenyl)-α-[(4-ethylphenyl)methylene]-

• Inchi： 1S/C22H20N2S/c1-3-16-5-7-18(8-6-16)13-20(14-23)22-24-21(15-25-22)19-11-9-17(4-2)10-12-19/h5-13,15H,3-4H2,1-2H3
• InChI Key： LVTYBFYEBDXJCK-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C(CC)C=C2)N=C1C(=CC1=CC=C(CC)C=C1)C#N

Experimental Properties

• Density: 1.150±0.06 g/cm3(Predicted)
• Boiling Point: 524.6±60.0 °C(Predicted)
• pka: 0.04±0.10(Predicted)

Additional information on (2Z)-3-(4-ethylphenyl)-2-4-(4-ethylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile

Chemical Compound CAS No 476672-07-8: (2Z)-3-(4-Ethylphenyl)-2-[4-(4-Ethylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile

The chemical compound with CAS No 476672-07-8, named (2Z)-3-(4-Ethylphenyl)-2-[4-(4-Ethylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a thiazole ring system and a nitrile group, making it a valuable component in various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the synthesis of functional polymers and high-performance composites. The thiazole moiety in its structure is known to impart desirable electronic properties, while the nitrile group enhances its reactivity in certain chemical transformations. These features make it an ideal candidate for use in the creation of novel materials with tailored properties.

One of the most intriguing aspects of (2Z)-3-(4-Ethylphenyl)-2-[4-(4-Ethylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile is its ability to participate in various types of cross-coupling reactions. Researchers have demonstrated that this compound can undergo Suzuki-Miyaura coupling under mild conditions, leading to the formation of biaryl structures with high efficiency. Such reactions are pivotal in the construction of complex organic molecules and have far-reaching implications in drug discovery and agrochemical development.

In addition to its role in synthetic chemistry, this compound has also been explored for its potential applications in catalysis. The thiazole ring system has been shown to act as a ligand for transition metal catalysts, facilitating various catalytic processes such as hydrogenation and oxidation reactions. This dual functionality—acting both as a substrate and a catalyst—underscores its versatility and significance in modern chemical research.

The synthesis of (2Z)-3-(4-Ethylphenyl)-2-[4-(4-Ethylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile involves a multi-step process that combines traditional organic synthesis techniques with modern methodologies. Key steps include the preparation of intermediate thiazole derivatives and subsequent alkylation or coupling reactions to introduce the nitrile functionality. The optimization of these steps has been a focus of recent research efforts, with scientists aiming to improve yields and reduce reaction times.

Moreover, this compound has been investigated for its electronic properties, particularly in the context of organic electronics. Studies have shown that it exhibits semiconducting behavior, making it a potential candidate for use in thin-film transistors (TFTs) and other electronic devices. Its ability to form ordered crystalline films further enhances its suitability for such applications.

In terms of environmental impact, researchers have also examined the biodegradability and toxicity profiles of (2Z)-3-(4-Ethylphenyl)-2-[4-(4-Ethylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile. Initial findings suggest that it is relatively stable under ambient conditions but can undergo degradation under specific environmental stressors such as UV light or microbial action. These insights are crucial for assessing its long-term impact on ecosystems and guiding responsible use in industrial applications.

Looking ahead, the continued exploration of this compound's properties is expected to unlock new avenues for its application across diverse fields. Its unique combination of structural features and functional groups positions it as a key player in advancing both fundamental chemical research and practical technological innovations.